Cas no 1361596-40-8 (3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361596-40-8
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4919824
• Update Time: 2025-06-13

3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-6-1-2-7(13)10(15)9(6)11-8(14)3-5(17)4-16-11/h1-4,17H
• InChI Key： VRNBOFWMGMGRTK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC(=CN=1)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine

Introduction to 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361596-40-8)

3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361596-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine, including its chlorinated phenyl ring and hydroxyl substituent on the pyridine core, contribute to its distinctive chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel pharmacological agents targeting various diseases.

The synthesis and characterization of 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine involve sophisticated organic reactions that require precise control over reaction conditions and reagent selection. The presence of multiple chlorine atoms in the phenyl ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for introducing additional functional groups that can modulate biological activity. The hydroxyl group at the 5-position introduces polarity to the molecule, which can influence its solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine with high precision. These studies have revealed that the compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. Additionally, preliminary in vitro studies have suggested that this compound may possess antimicrobial properties, which could be exploited for developing new antibiotics against drug-resistant bacterial strains.

The pharmacokinetic profile of 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine is another critical aspect that has been extensively studied. Research indicates that the compound exhibits moderate bioavailability upon oral administration and has a relatively long half-life in vivo. This suggests that it could be suitable for once-daily dosing regimens in therapeutic applications. Furthermore, metabolic studies have identified key pathways by which the compound is metabolized in vivo, providing insights into potential side effects and drug-drug interactions. These findings are crucial for optimizing dosing strategies and minimizing adverse effects in clinical settings.

In the realm of drug discovery, 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine serves as a versatile building block for designing more complex derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune the biological activity of this compound to target specific diseases more effectively. For instance, incorporating bulky groups at the 2-position can improve binding affinity to certain protein targets, while altering the electronic properties of the chlorinated phenyl ring can modulate metabolic stability.

The role of 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine in addressing unmet medical needs has also been highlighted in recent clinical trials. While these trials are still in early stages, preliminary results have shown encouraging signs of efficacy in preclinical models of cancer and neurodegenerative disorders. The compound’s ability to inhibit key signaling pathways involved in disease progression makes it a promising candidate for further development into a therapeutic agent. However, additional studies are needed to fully elucidate its mechanism of action and long-term safety profile before it can be translated into clinical practice.

The environmental impact of synthesizing and disposing of 3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine is another important consideration. Given its complex structure and multiple reactive sites, careful handling and disposal procedures must be implemented to minimize environmental contamination. Researchers are exploring green chemistry approaches to optimize synthetic routes for this compound with reduced waste generation and lower energy consumption. These efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing.

In conclusion,3-Chloro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361596-40-8) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable asset in drug discovery pipelines worldwide. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play an increasingly important role in addressing some of today’s most pressing medical challenges.